Cas no 50476-17-0 (bis(3,5-dimethyl-1H-pyrazol-1-yl)methanone)

• Product Name: bis(3,5-dimethyl-1H-pyrazol-1-yl)methanone
• CAS No: 50476-17-0
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 933776
• PubChem ID: 333852
• Update Time: 2025-04-19

bis(3,5-dimethyl-1H-pyrazol-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• bis(3,5-dimethyl-1H-pyrazol-1-yl)methanone
• bis(3,5-dimethylpyrazol-1-yl)methanone
• 1,1'-carbonylbis(3,5-dimethylpyrazole)
• AC1L7E5M
• AG-F-69747
• bis(3,5-dimethyl-1H-pyrazol-1-yl)ketone
• bis(3,5-dimethylpyrazol-1-yl)ketone
• bis-(3,5-dimethylpyrazol-1-yl)ketone
• bis(3,5-dimethylpyrazolyl) ketone
• bis(3,5-Me2-pyrazol-1-yl)ketone
• CHEMBL288884
• CTK4J2666
• NSC337978
• SureCN1862337
• NSC-337978
• 50476-17-0
• SCHEMBL1862337
• DTXSID30318882

• Inchi： 1S/C11H14N4O/c1-7-5-9(3)14(12-7)11(16)15-10(4)6-8(2)13-15/h5-6H,1-4H3
• InChI Key： SFGBXSPFHYWYKX-UHFFFAOYSA-N
• SMILES： O=C(N1C(C)=CC(C)=N1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 218.11692
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.7Ų

Experimental Properties

• PSA: 52.71